Cas no 116573-18-3 (ethyl 3-[4-(6-chlorobenzooxazol-2-yl)oxyphenoxy]propanoate)
116573-18-3 structure
Product Name:ethyl 3-[4-(6-chlorobenzooxazol-2-yl)oxyphenoxy]propanoate
CAS No:116573-18-3
MF:C18H16ClNO5
MW:361.776344299316
CID:230653
PubChem ID:145523
Update Time:2025-04-19
ethyl 3-[4-(6-chlorobenzooxazol-2-yl)oxyphenoxy]propanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-[4-(6-chlorobenzooxazol-2-yl)oxyphenoxy]propanoate
- ethyl 3-[4-[(6-chloro-1,3-benzoxazol-2-yl)oxy]phenoxy]propanoate
- Acclaim
- Ethyl 2-[4-(6-chlorobenzoxazolyl-2-oxy)phenoxy]propionate
- ethyl 2-[4-[(6-chlorobenzoxazol-2-yl)oxy]phenoxy]propionate
- Fenoxaprop ethyl ester
- Furore
- HOE 33171
- HOE-A 25-01
- Propanoic acid, 2-(4-((6-chloro-2-benzoxazolyl)oxy)phenoxy)-, ethyl ester, (.+
- Propanoic acid, 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-, ethyl ester
- Puma
- Whip
- Duphar 30-15
- 2-[4-(6-Chlorobenzoxazol-2-yloxy)phenoxy]propionic acid ethyl ester
- Ethyl 2-(4-(6-chlorobenzoxazolyl-2-oxy)phenoxy)propionate
- DTXSID40151429
- 116573-18-3
- Ethyl 3-(4-((6-chlorobenzo[d]oxazol-2-yl)oxy)phenoxy)propanoate
- Ethyl 3-(4-(6-chlorobenzoxazolyl-2-oxy)phenoxy)propionate
-
- Inchi: 1S/C18H16ClNO5/c1-2-22-17(21)9-10-23-13-4-6-14(7-5-13)24-18-20-15-8-3-12(19)11-16(15)25-18/h3-8,11H,2,9-10H2,1H3
- InChI Key: ZZJKDQVEAHXHLK-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)OC(=N2)OC1C=CC(=CC=1)OCCC(=O)OCC
Computed Properties
- Exact Mass: 361.07178
- Monoisotopic Mass: 361.072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 70.8Ų
Experimental Properties
- Density: 1.312
- Boiling Point: 500.6°Cat760mmHg
- Flash Point: 256.6°C
- Refractive Index: 1.588
- PSA: 70.79
ethyl 3-[4-(6-chlorobenzooxazol-2-yl)oxyphenoxy]propanoate Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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